(S)-2-(Methylamino)-2-oxo-1-phenylethyl 4-methylbenzenesulfonate

• IUPAC Name: [(1S)-2-(methylamino)-2-oxo-1-phenylethyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C16H17NO4S/c1-12-8-10-14(11-9-12)22(19,20)21-15(16(18)17-2)13-6-4-3-5-7-13/h3-11,15H,1-2H3,(H,17,18)/t15-/m0/s1
• InChI Key: ZXULXMJUEFTWLC-HNNXBMFYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC(C2=CC=CC=C2)C(=O)NC
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)O[C@@H](C2=CC=CC=C2)C(=O)NC
• Molecular Formula: C16H17NO4S
• DSSTOX Substance ID: DTXSID80722814
• Molecular Weight: 319.4 g/mol
• CAS RN: 871224-68-9

Description

The compound is a type of benzenesulfonate, which is a class of organic compounds that contain a sulfonic acid group directly connected to a benzene ring. These compounds are often used in the synthesis of other chemicals.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzenesulfonates are generally synthesized through the sulfonation of benzene or its derivatives.

Molecular Structure Analysis

The molecular structure of benzenesulfonates typically consists of a benzene ring attached to a sulfonic acid group. The exact structure of this compound would depend on the specific locations and orientations of the functional groups.

Chemical Reactions Analysis

Benzenesulfonates are known to participate in a variety of chemical reactions. They can act as electrophiles in nucleophilic substitution reactions, and they can also undergo elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzenesulfonates can vary widely depending on their specific structure. Some general properties of benzenesulfonates include a relatively high molecular weight and the presence of polar sulfonate groups, which can influence their solubility and reactivity.

Mechanism of Action

The mechanism of action of benzenesulfonates would depend on their specific chemical structure and the context in which they are used. For example, in medicinal chemistry, the mechanism of action would depend on the biological target of the compound.

Safety and Hazards

The safety and hazards associated with benzenesulfonates would depend on their specific structure. Some benzenesulfonates may be hazardous due to their reactivity or potential toxicity.

Future Directions

The future directions for research on benzenesulfonates could include exploring new synthetic methods, investigating their reactivity in different chemical reactions, and studying their potential applications in various fields such as medicinal chemistry and materials science.